Cas no 1806474-07-6 (3-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806474-07-6
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• CID: 4905095
• Update Time: 2025-06-11

3-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3INO/c1-2-14-5-3-4-6(8(9,10)11)13-7(5)12/h3-4H,2H2,1H3
• InChI Key： AOSULLGICHFULJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Ethoxy-2-iodo-6-(trifluoromethyl)pyridine

3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine, identified by the CAS Registry Number 1806474-07-6, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an ethoxy group at the 3-position, an iodine atom at the 2-position, and a trifluoromethyl group at the 6-position. These substituents contribute to its distinctive chemical properties, making it a valuable building block in organic synthesis.

The synthesis of 3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine typically involves multi-step processes, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored alternative routes, including microwave-assisted synthesis and continuous-flow chemistry, to enhance the scalability of this compound for industrial applications.

In terms of applications, 3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine has shown promise in drug discovery programs targeting various therapeutic areas. Its iodine substituent makes it an excellent candidate for radioiodination studies, which are crucial in nuclear medicine for diagnostic imaging and targeted radiotherapy. Additionally, the trifluoromethyl group imparts lipophilicity and metabolic stability, enhancing its pharmacokinetic profile when incorporated into drug candidates.

Recent studies have highlighted the role of 3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine as a versatile intermediate in the construction of bioactive molecules. For instance, it has been employed in the synthesis of kinase inhibitors, where its pyridine ring serves as a scaffold for binding to ATP pockets of protein kinases. The ethoxy group provides additional hydrogen bonding capabilities, further tuning the molecule's interactions with biological targets.

The chemical stability of 3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine under various reaction conditions has been extensively investigated. It exhibits good thermal stability and resistance to oxidation, making it suitable for prolonged storage and use in demanding synthetic protocols. However, its reactivity towards nucleophilic aromatic substitution reactions has been exploited to introduce diverse functional groups at specific positions on the pyridine ring.

In conclusion, 3-Ethoxy-2-Iodo-6-(Trifluoromethyl)Pyridine stands out as a critical intermediate in modern organic synthesis. Its unique combination of substituents offers unparalleled versatility in designing complex molecules with tailored properties. As research continues to uncover new applications and optimized synthetic routes, this compound will undoubtedly play an increasingly important role in advancing both academic and industrial chemical research.